Cas no 2411323-09-4 ((2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide
• CAS No: 2411323-09-4
• MF: C₁₄H₂₁N₃O₂
• MW: 263.335443258286
• CID: 5358658
• PubChem ID: 146097693
• Update Time: 2025-05-17

(2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952173229
• (E)-4-(Dimethylamino)-N-[(1-ethyl-2-oxopyridin-3-yl)methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-[(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methyl]but-2-enamide
• (2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide

• Inchi： 1S/C14H21N3O2/c1-4-17-10-5-7-12(14(17)19)11-15-13(18)8-6-9-16(2)3/h5-8,10H,4,9,11H2,1-3H3,(H,15,18)/b8-6+
• InChI Key： GXHTTZBTWYFZBH-SOFGYWHQSA-N
• SMILES： O=C1C(=CC=CN1CC)CNC(/C=C/CN(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 422
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6

Additional information on (2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide

Comprehensive Overview of (2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide (CAS No. 2411323-09-4)

The compound (2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide, identified by its CAS No. 2411323-09-4, is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a but-2-enamide backbone and a dimethylamino substituent, makes it a promising candidate for various applications, including drug development and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. (2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide aligns with this trend, as its structural features suggest potential kinase inhibition or receptor modulation properties. These characteristics are highly relevant to current research on cancer therapeutics and neurodegenerative diseases, where targeted molecular interventions are critical.

The synthesis of CAS No. 2411323-09-4 involves multi-step organic reactions, often employing Pd-catalyzed cross-coupling or Michael addition strategies to achieve high yields and purity. Its enamide moiety is particularly noteworthy, as it contributes to the compound's stability and reactivity under physiological conditions. This makes it a valuable intermediate for further derivatization in medicinal chemistry.

From an industrial perspective, (2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide is also explored for its potential in material science, particularly in the development of smart polymers and functional coatings. Its electron-rich structure allows for interactions with conductive materials, opening doors for applications in flexible electronics and sensors.

As the scientific community continues to investigate this compound, questions such as "What are the pharmacokinetic properties of (2E)-4-(dimethylamino)-N-(1-ethyl-2-oxo-1,2-dihydropyridin-3-yl)methylbut-2-enamide?" and "How does its structure-activity relationship compare to other enamide derivatives?" are frequently searched in academic databases. These inquiries reflect the growing interest in optimizing its bioavailability and therapeutic index for clinical translation.

In conclusion, CAS No. 2411323-09-4 represents a versatile and intriguing molecule with broad potential across multiple disciplines. Its combination of structural novelty and functional diversity positions it as a key subject of ongoing research, particularly in the context of drug discovery and advanced materials. Future studies will likely focus on elucidating its mechanistic pathways and expanding its applications in cutting-edge technologies.